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Compound of Interest

Compound Name: YS-363

Cat. No.: B12370453

Technical Support Center: YS-363

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with YS-363, a
potent and selective EGFR inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is YS-363 and what is its mechanism of action?

YS-363 is a potent, selective, and orally active quinazoline-based inhibitor of the Epidermal
Growth Factor Receptor (EGFR).[1] Its mechanism of action involves binding to the kinase
domain of EGFR, which blocks the downstream signaling pathways that promote cell
proliferation and survival.[1] YS-363 has been shown to inhibit both wild-type EGFR and the
L858R mutant form with high potency.[1][2] In cellular studies, it has been demonstrated to
induce GO/G1 cell cycle arrest and apoptosis.[1][2]

Q2: What are the physical and chemical properties of YS-363?

Below is a summary of the key properties of YS-363.
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Property Value Reference
Molecular Formula C30H30N403 [31141[5]
Molecular Weight 494.58 g/mol [3B1141[5]
CAS Number 2470908-90-6 [3][41[5]
Appearance Solid [4]

Purity >99% [4]

Q3: How should YS-363 be stored?

For long-term storage of the solid compound, a temperature of -20°C is recommended.[3][4]
Stock solutions of YS-363 in DMSO should be stored at -20°C for up to one month or at -80°C
for up to six months.[2][6] To maintain the integrity of the compound, it is advisable to avoid
repeated freeze-thaw cycles.

Troubleshooting Guide for YS-363 Solubility in
DMSO

Problem: | am having difficulty dissolving YS-363 in DMSO.

YS-363 is a solid compound that may require specific conditions to fully dissolve in DMSO,
especially at high concentrations. Here are several troubleshooting steps you can take:

1. Initial Dissolution Steps:

e Use high-quality, anhydrous DMSO: DMSO is hygroscopic and absorbed water can affect
the solubility of compounds.[7] Always use fresh, high-purity, anhydrous DMSO for preparing
your stock solution.

o Gentle Warming: As recommended by suppliers for similar compounds, gently warming the
solution to 37°C can aid in dissolution.[3] Be cautious not to overheat the solution, as this
could degrade the compound.
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» Sonication: Using an ultrasonic bath can provide the necessary energy to break up solid
particles and facilitate dissolution.[3] A short period of sonication (5-10 minutes) is often
sufficient.

2. Preparing a High-Concentration Stock Solution:

While the exact maximum solubility of YS-363 in 100% DMSO is not publicly available, a stock
concentration of 25 mg/mL in DMSO has been used as an intermediate for further dilutions.[2]
For other quinazoline-based EGFR inhibitors, stock solutions of 10 mM are commonly
prepared.[8]

Experimental Protocol: Preparation of a 10 mM YS-363 Stock Solution in DMSO

Calculate the required mass:
o Molecular Weight of YS-363 = 494.58 g/mol

o To prepare 1 mL of a 10 mM stock solution, you will need: 0.01 mol/L * 0.001 L * 494.58
g/mol = 0.0049458 g = 4.95 mg

e Weigh the compound: Accurately weigh out 4.95 mg of YS-363 powder.
e Add DMSO: Add 1 mL of anhydrous DMSO to the vial containing the YS-363 powder.
» Facilitate Dissolution:

o Vortex the solution for 1-2 minutes.

o If the compound is not fully dissolved, place the vial in a 37°C water bath for 10-15
minutes.

o Alternatively, or in addition, place the vial in an ultrasonic bath for 5-10 minutes.

o Confirm Dissolution: Visually inspect the solution to ensure there are no visible particles. The
solution should be clear.

o Storage: Store the 10 mM stock solution in aliquots at -20°C or -80°C.
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3. Logical Troubleshooting Workflow for Solubility Issues:

Start: YS-363 powder and anhydrous DMSO

Does the powder fully dissolve with vortexing?

Warm the solution to 37°C for 10-15 minutes

Sonicate for 5-10 minutes Yes

Is the solution clear?

Consider preparing a lower concentration stock solution or using a co-solvent for in vivo studies. Solution is ready. Aliquot and store at -20°C or -80°C.

Click to download full resolution via product page
Caption: Troubleshooting workflow for dissolving YS-363 in DMSO.
Signaling Pathway and Experimental Workflow
EGFR Signaling Pathway Inhibited by YS-363

YS-363 targets the Epidermal Growth Factor Receptor (EGFR), a key regulator of cell growth,
proliferation, and survival. The diagram below illustrates the simplified EGFR signaling cascade
and the point of inhibition by YS-363.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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